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Introduction
Miravirsen (formerly SPC3649) is an antisense oligonucleotide designed to inhibit microRNA-

122 (miR-122), a liver-specific miRNA that is essential for the replication of the Hepatitis C

Virus (HCV).[1][2][3] By binding to mature miR-122, Miravirsen blocks its interaction with the 5'

untranslated region (UTR) of the HCV RNA, leading to the degradation of the viral genome and

a reduction in viral replication.[1][4] Furthermore, evidence suggests that Miravirsen can also

inhibit the biogenesis of miR-122 by binding to its precursors, pri-miR-122 and pre-miR-122.

These application notes provide detailed protocols for quantifying the in vitro efficacy of

Miravirsen in cell culture models.

Mechanism of Action: Miravirsen-mediated
Inhibition of HCV Replication
Miravirsen is a 15-base locked nucleic acid (LNA)-modified phosphorothioate antisense

oligonucleotide that is complementary to mature miR-122. In HCV-infected hepatocytes, two

molecules of miR-122 bind to two adjacent sites on the 5' UTR of the HCV RNA genome,

protecting it from degradation and promoting its replication. Miravirsen sequesters mature

miR-122, preventing this interaction and rendering the viral RNA susceptible to degradation.
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Caption: Miravirsen's dual mechanism of action against HCV.

Quantitative Efficacy of Miravirsen in Cell Culture
The antiviral activity of Miravirsen is typically quantified by determining its 50% effective

concentration (EC50), which is the concentration of the drug that inhibits 50% of HCV

replication.
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Parameter Value Cell Line
Virus
Genotype

Reference

Mean EC50 0.67 µM
Huh-7 cells with

HCV replicons
Genotype 1b

EC90 5.40 µM
Huh-7 cells with

HCV replicons
Genotype 1b

Cytotoxicity

(CC50)
>320 µM

Huh-7, TK 10,

HepG2, primary

hepatocytes,

PBMCs,

macrophages,

human bone

marrow cells

N/A

Therapeutic

Index (TI)
>297

Based on EC50

of 1.08 µM
N/A

Experimental Protocols
HCV Replicon Assay for Antiviral Efficacy
This assay is used to determine the concentration-dependent inhibition of HCV replication by

Miravirsen. A common method utilizes a luciferase reporter gene integrated into the HCV

replicon.
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Start

Seed Huh-7 HCV replicon cells
in 96-well plates

Incubate for 24 hours at 37°C, 5% CO2

Add serial dilutions of Miravirsen
to cells (gymnosis)

Incubate for 72 hours

Lyse cells

Measure luciferase activity
(luminometer)

Calculate EC50 and EC90 values

End

 

Start

Treat Huh-7 cells with Miravirsen

Isolate total RNA from cells

Reverse transcribe RNA to cDNA
(using specific stem-loop primers for miRNA)

Perform quantitative PCR (qPCR)
with primers for miR-122 and a reference gene

Analyze data using the ΔΔCt method
to determine relative expression of miR-122

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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